Cas no 102267-86-7 (5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-phenyl-3-propyl-)

• Product name: 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-phenyl-3-propyl-
• CAS No: 102267-86-7
• MF: C₁₆H₁₄N₂O₂
• MW: 266.29456
• CID: 1132488
• PubChem ID: 14007208

5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-phenyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-phenyl-3-propyl-
• 6-phenyl-3-propylpyrrolo[3,4-b]pyridine-5,7-dione
• 102267-86-7
• 6-Phenyl-3-propyl-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• DTXSID80554177

• Inchi： InChI=1S/C16H14N2O2/c1-2-6-11-9-13-14(17-10-11)16(20)18(15(13)19)12-7-4-3-5-8-12/h3-5,7-10H,2,6H2,1H3
• InChI Key： WPDXBQPTDAHUBM-UHFFFAOYSA-N
• SMILES： CCCC1=CC2=C(C(=O)N(C2=O)C3=CC=CC=C3)N=C1

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• PSA: 50.27